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Compound of Interest

Compound Name: Obafistat

Cat. No.: B8201814

Get Quote

Chemical Profile & Hazard Causality
To safely manage Obafistat, one must first understand how its chemical structure dictates its

physical behavior and waste classification[2].

Table 1: Obafistat Chemical & Operational Profile
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Property Specification Operational Implication

Target AKR1C3 (IC50 = 1.2 nM)

High potency requires

stringent PPE to prevent

accidental systemic

exposure[3].

CAS Number 2160582-57-8

Essential identifier for

EPA/RCRA hazardous waste

manifesting[4].

Molecular Formula C15H16FN5O3S

Contains F, N, and S. Dictates

strict high-temperature

incineration requirements[4].

Solubility DMSO (Recommended)

Liquid waste must be

managed as organic solvent

waste, segregated from

aqueous streams.

Stock Storage
-80°C (6 months); -20°C (1

month)

Degraded stock past 6 months

must be routed to chemical

disposal[3].

The Causality of Disposal Choices: Obafistat cannot be disposed of via standard municipal

biohazard autoclaving. Why? The molecule contains a fluorinated phenyl ring and a

sulfonamide group. When subjected to standard autoclave temperatures or low-temperature

incineration, these heteroatoms do not fully combust. This leads to the potential release of

highly toxic hydrogen fluoride (HF), sulfur oxides (SOx), and nitrogen oxides (NOx). Therefore,

Obafistat waste must be strictly segregated and routed to a licensed facility equipped for high-

temperature chemical incineration with alkaline gas scrubbers.

Step-by-Step Experimental Workflow & Disposal
Protocol
A self-validating protocol ensures that every step inherently checks the safety of the next. By

following this workflow, laboratories maintain compliance with the, specifically Subpart K for

academic and research laboratories[5].
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Protocol A: Liquid Waste Segregation (DMSO Stocks &
Assay Media)
Obafistat is typically reconstituted in Dimethyl Sulfoxide (DMSO) for in vitro assays.

Verify Solvent Compatibility: DMSO reacts violently with strong oxidizing agents (e.g.,

bleach, nitric acid). Self-Validation Check: Before adding Obafistat-DMSO waste to any

container, verify the container's history to ensure zero presence of oxidizers.

Container Selection: Use a leak-proof, High-Density Polyethylene (HDPE) container. for

storing hazardous waste to eliminate shatter risks during transport[6].

Labeling: Affix an EPA-compliant "Hazardous Waste" tag immediately upon the first drop of

waste. Explicitly list: "Obafistat", "DMSO", and "Trace Fluorinated/Sulfonamide Organics".

Do not use abbreviations or acronyms, as this violates Hazard Communication Standards[6].

Volume Management: Fill the container to a maximum of 90% capacity. The remaining 10%

headspace is critical to accommodate vapor expansion from the DMSO solvent.

Storage Limits: Store in a designated Satellite Accumulation Area (SAA). Under EPA Subpart

K, eligible academic entities must , or when the 55-gallon limit is reached[5].

Protocol B: Solid Waste and Spill Management
Solid waste includes contaminated pipette tips, microcentrifuge tubes, and weighing boats.

Routine Consumables: Place all Obafistat-contacted plastics into a puncture-resistant,

double-bagged solid hazardous waste bin. Do not mix with standard biological waste (red

bags) destined for autoclaving.

Powder Spill Containment: If dry Obafistat powder is spilled, do not sweep, as this

aerosolizes the potent inhibitor. Instead, cover the spill with a damp absorbent pad to trap

the dust, carefully wipe the area inward, and place the pad in the solid hazardous waste bin.

Liquid Spill Containment: For DMSO-Obafistat spills, apply an inert absorbent material such

as vermiculite or sand. Do not use combustible materials like paper towels for large DMSO

spills. Sweep the absorbed mixture into a chemical waste bag using a dedicated dustpan.
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Lifecycle & Waste Routing Visualization
The following diagram illustrates the strict segregation pathways required to prevent cross-

contamination and ensure regulatory compliance.
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Workflow for Obafistat segregation, ensuring halogenated waste is routed to high-temp

incineration.

Conclusion
Building a culture of laboratory safety requires moving beyond basic compliance and

understanding the chemical logic behind disposal protocols. By recognizing the hazards

associated with Obafistat's fluorinated and sulfonamide groups, researchers can confidently

segregate waste, protect their colleagues from toxic byproducts, and ensure seamless

environmental compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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